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Compound of Interest

Compound Name: Boholmycin

Cat. No.: B045298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known effects of Boanmycin on colon cancer

cell lines and detailed protocols for key experimental procedures.

Introduction
Boanmycin, an antitumor antibiotic, has demonstrated potent activity against colon cancer. It is

a component of the bleomycin complex and functions primarily by inducing DNA damage

through the formation of free radicals, which subsequently leads to cell cycle arrest and

apoptosis. This document outlines the recommended concentrations of Boanmycin for use with

colon cancer cell lines, provides detailed experimental protocols, and illustrates its known

mechanism of action.

Data Summary
The following table summarizes the quantitative data available for Boanmycin's activity in colon

cancer cell lines.
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Cell Line Assay Type Parameter Value Reference

HT-29
Clonogenic

Assay
IC50 3.8 x 10⁻⁸ mol/L

HT-29 Dot Blotting
Gene Expression

Inhibition

10⁻⁵ mol/L (for c-

myc and p53)

Note: IC50 values for other common colon cancer cell lines such as HCT-116, SW480, and

LoVo are not readily available in the reviewed literature.

Signaling Pathways
Boanmycin's primary mechanism of action involves the induction of DNA damage, which

triggers cellular responses leading to cell cycle arrest and apoptosis. In the context of HT-29

colon cancer cells, Boanmycin has been shown to inhibit the expression of the oncogene c-

myc and the tumor suppressor gene p53 at a concentration of 10⁻⁵ mol/L.
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Caption: General mechanism of Boanmycin action.
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The following are detailed protocols for key experiments to assess the efficacy of Boanmycin

on colon cancer cell lines.
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[https://www.benchchem.com/product/b045298#recommended-boanmycin-concentration-for-
colon-cancer-cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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